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Introduction

DiSulfo-Indocyanine Green (ICG) hydrazide is a water-soluble, near-infrared (NIR) fluorescent
dye functionalized with a hydrazide group. This derivative of the well-established ICG dye is
specifically designed for the covalent labeling of biomolecules containing aldehyde or ketone
groups, most notably the carbohydrate moieties of glycoproteins. The NIR fluorescence
properties of the ICG core make it an ideal tool for in vivo imaging applications, owing to the
low autofluorescence and deep tissue penetration of light in this spectral region. This guide
provides a comprehensive overview of DiSulfo-ICG hydrazide, including its chemical
properties, detailed experimental protocols for its use, and the underlying chemical principles of
its reactivity.

Core Properties and Specifications

DiSulfo-ICG hydrazide is a complex organic molecule with a chemical formula of
CasHs1CIN4aNa2010Ss and a molecular weight of approximately 985.53 g/mol .[1][2] The
presence of two sulfonate groups significantly enhances its water solubility compared to the
parent ICG molecule.
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Quantitative Data Summary

The following table summarizes the key quantitative data for DiSulfo-ICG hydrazide and its
parent compound, Indocyanine Green (ICG). It is important to note that the quantum yield and
molar extinction coefficient for DiSulfo-ICG hydrazide are expected to be similar to ICG, but
may vary slightly due to the structural modifications.
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Mechanism of Action: Labeling of Glycoproteins

The primary application of DiSulfo-ICG hydrazide is the labeling of glycoproteins through a
two-step process: the oxidation of carbohydrate moieties to generate aldehyde groups,
followed by the reaction of these aldehydes with the hydrazide group of the dye to form a
stable hydrazone linkage. This reaction is a form of Schiff base formation.

Schiff Base (Hydrazone) Formation

The reaction between an aldehyde and a hydrazide proceeds via a nucleophilic addition
mechanism. The nitrogen atom of the hydrazide acts as a nucleophile, attacking the
electrophilic carbonyl carbon of the aldehyde. This is followed by the elimination of a water
molecule to form the carbon-nitrogen double bond of the hydrazone.
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Caption: Mechanism of hydrazone formation between an aldehyde and a hydrazide.

Experimental Protocols

The following are detailed protocols for the labeling of glycoproteins with DiSulfo-ICG
hydrazide. The process is divided into two main stages: periodate oxidation of the glycoprotein
to generate aldehydes, and the subsequent conjugation with DiSulfo-ICG hydrazide.

Periodate Oxidation of Glycoproteins

This step involves the selective oxidation of cis-diol groups within the carbohydrate chains of
glycoproteins to form reactive aldehyde groups. The reaction conditions can be modulated to
achieve different degrees of oxidation.

Materials:

Glycoprotein of interest

Sodium meta-periodate (NalOa4)

Oxidation Buffer: 100 mM Sodium Acetate, pH 5.5

Quenching Solution: 1 M Glycerol or Ethylene Glycol

Desalting column or dialysis cassette
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Procedure:

Glycoprotein Preparation: Dissolve the glycoprotein in the Oxidation Buffer to a final
concentration of 1-10 mg/mL.

Periodate Solution Preparation: Prepare a fresh solution of sodium meta-periodate in the
Oxidation Buffer. The final concentration will depend on the desired extent of oxidation:

o For selective oxidation of sialic acids: Use a final concentration of 1-2 mM NalOa.

o For general oxidation of most carbohydrate residues: Use a final concentration of 10-20
mM NalOa.

Oxidation Reaction: Add the sodium meta-periodate solution to the glycoprotein solution.
Incubate the reaction for 15-30 minutes at room temperature in the dark (wrap the reaction
vessel in aluminum folil).

Quenching the Reaction: To stop the oxidation, add the Quenching Solution to a final
concentration of 10-20 mM. Incubate for 5-10 minutes at room temperature.

Purification: Immediately purify the oxidized glycoprotein from excess periodate and
guenching reagents using a desalting column or dialysis against the Oxidation Buffer.

DiSulfo-ICG Hydrazide Conjugation

This step involves the reaction of the aldehyde-containing glycoprotein with DiSulfo-ICG

hydrazide to form a stable hydrazone bond.

Materials:

Oxidized glycoprotein (from Step 1)

DiSulfo-ICG hydrazide

Anhydrous Dimethyl Sulfoxide (DMSO) or water for dissolving the dye

Conjugation Buffer: 100 mM Sodium Acetate, pH 5.5
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e Desalting column or dialysis cassette
Procedure:

o Prepare DiSulfo-ICG Hydrazide Stock Solution: Dissolve the DiSulfo-ICG hydrazide in a
small amount of anhydrous DMSO or water to create a concentrated stock solution (e.g., 10-
20 mM).

o Conjugation Reaction: Add a 20- to 50-fold molar excess of the DiSulfo-ICG hydrazide
stock solution to the purified, oxidized glycoprotein solution.

¢ Incubation: Incubate the reaction for 2-4 hours at room temperature, protected from light. For
some glycoproteins, overnight incubation at 4°C may be beneficial.

 Purification: Remove the excess, unreacted DiSulfo-ICG hydrazide from the labeled
glycoprotein using a desalting column or extensive dialysis against a suitable buffer (e.g.,
PBS, pH 7.4).

o Characterization: Determine the degree of labeling by measuring the absorbance of the
purified conjugate at 280 nm (for protein concentration) and ~780 nm (for DiSulfo-ICG
hydrazide concentration).

Experimental Workflow Diagram
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Caption: Workflow for labeling glycoproteins with DiSulfo-ICG hydrazide.

Applications in Research and Development

The ability to specifically label glycoproteins with a bright, NIR fluorescent dye opens up
numerous possibilities in research and drug development.

 In Vivo Imaging: Labeled glycoproteins can be tracked in real-time in animal models to study
their biodistribution, pharmacokinetics, and targeting to specific tissues or tumors. The NIR
fluorescence of DiSulfo-ICG allows for deep tissue imaging with high signal-to-noise ratios.

o Glycoprotein Analysis: Fluorescently labeled glycoproteins can be easily detected and
quantified in various assays, such as SDS-PAGE, western blotting, and flow cytometry.

o Cellular Imaging: The localization and trafficking of specific glycoproteins within cells can be
visualized using fluorescence microscopy.

e Drug Delivery: DiSulfo-ICG hydrazide can be used to label glycoprotein-based drug
delivery systems to monitor their delivery and release profiles.

While direct use in elucidating signaling pathways is less documented, this tool is invaluable for
studying the behavior of glycosylated proteins that are often critical components of cell surface
receptors and other signaling molecules. By tracking the localization and abundance of these
labeled glycoproteins, researchers can gain insights into signaling events.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling
DiSulfo-ICG hydrazide.[3][4][5]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety
glasses, and a lab coat.

« Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated
area.

o Storage: Store at -20°C and protect from light to maintain stability.
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For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

DiSulfo-ICG hydrazide is a powerful and versatile tool for the fluorescent labeling of
glycoproteins. Its excellent water solubility, specific reactivity towards aldehydes, and favorable
NIR fluorescence properties make it an invaluable reagent for researchers in glycobiology, in
Vivo imaging, and drug development. The detailed protocols and workflow provided in this
guide offer a solid foundation for the successful application of this technology in a variety of
research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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